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Compound of Interest

Compound Name:
(2-Amino-3-chlorophenyl)

(phenyl)methanone

CAS No.: 5621-66-9

Cat. No.: B1281368

Get Quote

Core Identity & Synthetic Utility in Heterocyclic Chemistry

Executive Summary
This technical guide provides an in-depth analysis of (2-Amino-3-chlorophenyl)
(phenyl)methanone (CAS: 5621-66-9), commonly known as 2-amino-3-chlorobenzophenone.

As a "privileged structure" in medicinal chemistry, this molecule serves as a critical scaffold for

the synthesis of bioactive heterocycles, including acridones, quinazolines, and

benzodiazepines.[1] Unlike its more common isomer (2-amino-5-chlorobenzophenone, a

precursor to Diazepam), the 3-chloro variant offers unique steric properties due to the ortho-

chlorine substituent, influencing both the reactivity of the adjacent amine and the lipophilic

profile of downstream derivatives.[2]

Structural Identity & Physicochemical Profile[2][3]
[4][5][6]
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The IUPAC name (2-Amino-3-chlorophenyl)(phenyl)methanone systematically describes a

benzophenone core where one phenyl ring is substituted at the ortho position with an amino

group and the meta position (relative to the carbonyl) with a chlorine atom.[2]

Nomenclature Breakdown
Principal Group: Methanone (Ketone) – Priority > Amine > Halogen.[2]

Parent Structure: Diphenylmethanone (Benzophenone).[2]

Numbering: The carbonyl carbon is the bridge. The substituted ring is numbered to give the

lowest locants to substituents, starting from the point of attachment.

Position 1: Attachment to carbonyl.[2]

Position 2: Amino group (-NH₂).[1][2][3][4][5]

Position 3: Chloro group (-Cl).[2][3][5]

Physicochemical Properties
The following data aggregates experimental and predicted values essential for handling and

characterization.

Property Value Source/Method

CAS Number 5621-66-9 ChemicalBook [1]

Molecular Formula C₁₃H₁₀ClNO Calculated

Molecular Weight 231.68 g/mol Calculated

Melting Point 56–57 °C Experimental [1]

Boiling Point ~409 °C Predicted (760 mmHg)

Density 1.274 g/cm³ Predicted

pKa (Conjugate Acid) -1.25 ± 0.10 Predicted (Weak base)

Solubility DMSO, Methanol, Ethanol Experimental
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Synthetic Methodologies
The synthesis of 2-amino-3-chlorobenzophenone requires careful selection of reagents to

prevent dehalogenation (loss of the chlorine atom) or over-reduction.[2]

Primary Route: Selective Reduction of Nitro-Precursors
The most robust industrial route involves the reduction of (3-chloro-2-nitrophenyl)

(phenyl)methanone.[2]

Protocol:

Precursor Synthesis: Friedel-Crafts acylation of benzene with 3-chloro-2-nitrobenzoyl

chloride is feasible but often low-yielding due to steric hindrance and deactivation.[2] An

alternative is the oxidation of the corresponding alcohol or methylene compound.

Reduction Step:

Reagents: Iron powder (Fe) and Ammonium Chloride (NH₄Cl) in aqueous ethanol

(Bechamp Reduction).[2]

Rationale: This method is chemoselective. It reduces the nitro group (-NO₂) to an amine (-

NH₂) without affecting the carbonyl group or the aryl-chloride bond.[2] Catalytic

hydrogenation (e.g., H₂/Pd-C) is contraindicated as it frequently leads to

hydrodechlorination.[2]

Alternative Route: Grignard Addition to Nitriles
A more convergent approach utilizes organometallic chemistry.[2]

Reagents: Phenylmagnesium bromide (PhMgBr) + 2-amino-3-chlorobenzonitrile.[2]

Mechanism: The Grignard reagent attacks the nitrile carbon to form an imine magnesium

salt, which hydrolyzes upon acidic workup to yield the ketone.

Synthesis Workflow Diagram
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The following diagram illustrates the logical flow from precursors to the final product and its

downstream cyclization.

Figure 1: Convergent Synthesis and Downstream Application

2-Amino-3-chlorobenzoic Acid 2-Amino-3-chlorobenzonitrile1. Dehydration/Amidation

(2-Amino-3-chlorophenyl)(phenyl)methanone
(Target)

1. PhMgBr / THF
2. H3O+ Hydrolysis

Phenylmagnesium Bromide
(Grignard)

4-Chloro-9(10H)-acridoneCyclization (Δ, Acid)

Click to download full resolution via product page

Figure 1: Synthetic workflow showing the Grignard route to the target molecule and subsequent

cyclization.

Mechanistic Applications: The Acridone Pathway[2]
The primary utility of (2-amino-3-chlorophenyl)(phenyl)methanone lies in its ability to

undergo intramolecular cyclization to form acridones.[2] Acridones are potent scaffolds for

anticancer (DNA intercalators) and antimalarial drugs.

Cyclization Mechanism
The presence of the amino group ortho to the carbonyl allows for ring closure. However, to form

the acridone core (a tricyclic system), the phenyl ring attached to the carbonyl must usually

possess a leaving group (like a halogen) for an Ullmann-type condensation, or the reaction

proceeds via oxidative cyclization if no leaving group is present.[2]

In the case of (2-amino-3-chlorophenyl)(phenyl)methanone, the 3-chloro substituent is

retained in the final structure, yielding 4-chloroacridone. This specific substitution pattern is

critical because the chlorine atom at position 4 of the acridone ring creates steric bulk near the

N-H interface, modulating the molecule's interaction with biological targets like topoisomerase

II.
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Figure 2: Simplified Cyclization Pathway to 4-Chloroacridone

(2-Amino-3-chlorophenyl)(phenyl)methanone

Transition State
(Carbonyl Activation)

Acid Catalyst (H+)

4-Chloro-9(10H)-acridone

- H2O
(Intramolecular Condensation)

Click to download full resolution via product page

Figure 2: The conversion of the benzophenone precursor to the fused tricyclic acridone system.

Analytical Characterization
To validate the synthesis of (2-amino-3-chlorophenyl)(phenyl)methanone, the following

spectral signatures should be confirmed:

IR Spectroscopy:

N-H Stretch: Doublet around 3300–3450 cm⁻¹ (primary amine).[2]

C=O Stretch: Strong band at ~1630–1650 cm⁻¹ (conjugated ketone, lowered by

intramolecular H-bonding with the amine).[2]

¹H NMR (DMSO-d₆):

Amine Protons: Broad singlet at δ 6.0–7.5 ppm (exchangeable with D₂O).

Aromatic Region: Multiplets for the unsubstituted phenyl ring (δ 7.4–7.8 ppm) and distinct

signals for the trisubstituted ring.[2] The proton at position 4 (adjacent to Cl) will show
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characteristic splitting.

Mass Spectrometry:

Molecular Ion: m/z 231 (M⁺) and 233 (M+2) in a 3:1 ratio, confirming the presence of a

single chlorine atom.[2]

Safety & Handling
Signal Word: WARNING

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Handling Protocol:

Operate within a fume hood to avoid inhalation of dust.

Wear nitrile gloves and safety goggles.

Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation of

the amine over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. asianpubs.org [asianpubs.org]

2. 2958-36-3|(2-Amino-5-chlorophenyl)(2-chlorophenyl)methanone|BLD Pharm
[bldpharm.com]

3. (2-aminophenyl)(phenyl)methanone - CAS - 2835-77-0 | Axios Research [axios-
research.com]

4. 2-Amino-5-chlorobenzophenone - Wikipedia [en.wikipedia.org]

5. US3203990A - 2-amino-2'-halo-5-nitro benzophenones - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Technical Guide: (2-Amino-3-chlorophenyl)
(phenyl)methanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281368/docs#technical-guide-2-amino-3-
chlorophenyl-phenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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